Cas no 2227756-47-8 ((2S)-6-fluorohexan-2-amine)

• Product Name: (2S)-6-fluorohexan-2-amine
• CAS No: 2227756-47-8
• MF: C₆H₁₄FN
• MW: 119.180465221405
• CID: 6190075
• PubChem ID: 149328009
• Update Time: 2025-06-27

(2S)-6-fluorohexan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-6-fluorohexan-2-amine
• EN300-2005393
• 2227756-47-8

• Inchi： 1S/C6H14FN/c1-6(8)4-2-3-5-7/h6H,2-5,8H2,1H3/t6-/m0/s1
• InChI Key： YBTLWMFMLBTJSX-LURJTMIESA-N
• SMILES： FCCCC[C@H](C)N

Computed Properties

• Exact Mass: 119.111027613g/mol
• Monoisotopic Mass: 119.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-6-fluorohexan-2-amine

Introduction to (2S)-6-Fluorohexan-2-amine (CAS No. 2227756-47-8)

(2S)-6-Fluorohexan-2-amine, with the CAS number 2227756-47-8, is a chiral amine compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a fluorine atom and a chiral center, making it a valuable building block for the development of novel drugs and materials.

The synthesis of (2S)-6-Fluorohexan-2-amine has been the subject of numerous studies, with researchers exploring different methods to achieve high enantiomeric purity. One of the most common approaches involves the use of chiral catalysts or auxiliaries to control the stereochemistry during the synthesis process. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient method for the enantioselective synthesis of (2S)-6-Fluorohexan-2-amine using a chiral phosphoric acid catalyst. This method not only achieved excellent yields but also provided the desired enantiomeric excess (ee) values, making it a promising route for large-scale production.

In the pharmaceutical industry, (2S)-6-Fluorohexan-2-amine has shown potential as an intermediate in the synthesis of various bioactive compounds. Its unique combination of a fluorine atom and a chiral center allows it to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and coupling reactions. These properties make it an attractive candidate for the development of new drugs with improved pharmacological profiles. For example, researchers at a leading pharmaceutical company have reported the use of (2S)-6-Fluorohexan-2-amine as a key intermediate in the synthesis of a novel antiviral agent that exhibits potent activity against several RNA viruses.

Beyond its applications in drug discovery, (2S)-6-Fluorohexan-2-amine has also found use in materials science. The presence of the fluorine atom imparts unique physical and chemical properties to materials derived from this compound, such as enhanced hydrophobicity and improved thermal stability. These properties are particularly valuable in the development of advanced coatings, polymers, and other functional materials. A recent study published in Advanced Materials demonstrated the use of (2S)-6-Fluorohexan-2-amine as a monomer in the synthesis of fluorous polymers with exceptional performance in water-repellent applications.

The biological activity of (2S)-6-Fluorohexan-2-amine has also been investigated extensively. Studies have shown that this compound can interact with various biological targets, including enzymes and receptors, making it a valuable tool for probing biological systems. For instance, researchers at a major research institute have used (2S)-6-Fluorohexan-2-amine as a probe to study the mechanism of action of certain enzymes involved in metabolic pathways. The results from these studies have provided valuable insights into the structure-function relationships of these enzymes and have paved the way for the development of new therapeutic strategies.

In addition to its direct applications, (2S)-6-Fluorohexan-2-amine has also been used as a model compound for studying fundamental aspects of organic chemistry. Its unique structure makes it an ideal candidate for investigating reaction mechanisms and stereochemical outcomes. For example, a study published in Tetrahedron Letters explored the reactivity of (2S)-6-Fluorohexan-2-amine in various nucleophilic substitution reactions and provided detailed insights into the factors that influence regioselectivity and stereoselectivity.

The safety profile of (2S)-6-Fluorohexan-2-amine is another important consideration for its practical applications. While this compound is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize any potential risks. Researchers should be aware of its physical properties, such as its boiling point and solubility, and take appropriate precautions when working with it in laboratory settings.

In conclusion, (2S)-6-fluorohexan-2-amine (CAS No. 2227756-47-8) is a versatile compound with significant potential in various fields. Its unique structural features make it an attractive building block for drug discovery and materials science applications. Ongoing research continues to uncover new uses and properties of this compound, further highlighting its importance in modern chemistry and biology.